Cas no 2034300-72-4 (1-[(4-chlorophenyl)methyl]-3-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}urea)

• Product Name: 1-[(4-chlorophenyl)methyl]-3-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}urea
• CAS No: 2034300-72-4
• MF: C₁₈H₁₆ClN₃OS
• MW: 357.857141494751
• CID: 5550389
• PubChem ID: 91816090
• Update Time: 2025-07-19

1-[(4-chlorophenyl)methyl]-3-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-[(4-chlorophenyl)methyl]-3-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}urea
• 1-[(4-chlorophenyl)methyl]-3-[(2-thiophen-3-ylpyridin-4-yl)methyl]urea
• 2034300-72-4
• AKOS025318298
• 1-(4-chlorobenzyl)-3-((2-(thiophen-3-yl)pyridin-4-yl)methyl)urea
• F6482-7214

• Inchi： 1S/C18H16ClN3OS/c19-16-3-1-13(2-4-16)10-21-18(23)22-11-14-5-7-20-17(9-14)15-6-8-24-12-15/h1-9,12H,10-11H2,(H2,21,22,23)
• InChI Key： XZRMCYLWHISMLP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC(NCC1C=CN=C(C2=CSC=C2)C=1)=O

Computed Properties

• Exact Mass: 357.0702610g/mol
• Monoisotopic Mass: 357.0702610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 82.3Ų

Additional information on 1-[(4-chlorophenyl)methyl]-3-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}urea

Introduction to 1-[(4-chlorophenyl)methyl]-3-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}urea (CAS No. 2034300-72-4)

1-[(4-chlorophenyl)methyl]-3-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}urea, with the CAS number 2034300-72-4, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a urea moiety, a chlorophenyl group, and a thiophene-pyridine heterocycle. These structural elements contribute to its potential therapeutic applications and biological activities.

The development of new pharmaceutical agents is a complex and multidisciplinary endeavor, requiring a deep understanding of molecular interactions and biological pathways. 1-[(4-chlorophenyl)methyl]-3-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}urea has been the subject of several recent studies, which have explored its pharmacological properties and potential therapeutic applications. One of the key areas of interest is its activity as a modulator of specific receptors or enzymes, which could have implications for the treatment of various diseases.

Recent research has highlighted the importance of urea derivatives in drug discovery. Urea moieties are known for their ability to form hydrogen bonds, which can enhance the binding affinity and selectivity of molecules to their target sites. In the case of 1-[(4-chlorophenyl)methyl]-3-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}urea, the presence of the urea group, combined with the aromatic substituents, suggests that it may exhibit high binding affinity to specific protein targets. This property is crucial for developing drugs with high efficacy and low side effects.

The chlorophenyl group in 1-[(4-chlorophenyl)methyl]-3-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}urea adds to its lipophilicity, which can influence its pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). Lipophilic compounds are often more readily absorbed through biological membranes, which can enhance their bioavailability. However, this also needs to be balanced against potential toxicity concerns, which are carefully evaluated during preclinical and clinical studies.

The thiophene-pyridine heterocycle is another key structural feature of this compound. Heterocyclic systems are prevalent in many bioactive molecules due to their ability to confer specific biological activities and improve drug-like properties. The combination of thiophene and pyridine rings in 1-[(4-chlorophenyl)methyl]-3-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}urea suggests that it may interact with multiple biological targets, potentially offering a broad spectrum of therapeutic effects.

In vitro studies have shown that 1-[(4-chlorophenyl)methyl]-3-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}urea exhibits potent activity against certain cancer cell lines. The mechanism of action is believed to involve modulation of signaling pathways that are critical for cell proliferation and survival. For instance, it may inhibit kinases or other enzymes that are overexpressed in cancer cells, thereby inducing apoptosis or cell cycle arrest.

Beyond cancer research, there is growing interest in exploring the potential of this compound for other therapeutic areas. For example, preliminary studies have indicated that it may have anti-inflammatory properties, making it a candidate for treating inflammatory diseases such as rheumatoid arthritis or inflammatory bowel disease. The anti-inflammatory activity could be mediated through inhibition of pro-inflammatory cytokines or other mediators involved in the inflammatory response.

The development pipeline for new drugs typically involves extensive preclinical testing to assess safety and efficacy before advancing to clinical trials. Preclinical studies on 1-[(4-chlorophenyl)methyl]-3-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}urea have shown promising results in terms of both safety and biological activity. These findings provide a strong foundation for further investigation in clinical settings.

Clinical trials are essential for evaluating the safety and efficacy of new drugs in human subjects. While no clinical trials have been reported for 1-[(4-chlorophenyl)methyl]-3-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}urea as of yet, preclinical data suggest that it has the potential to be an effective therapeutic agent. Future clinical trials will be crucial for confirming these findings and determining the optimal dosing regimens and treatment protocols.

In conclusion, 1-[(4-chlorophenyl)methyl]-3-{[2-(thiophen-3-yl)pyridin-4-y l]methyl}urea (CAS No. 2034300 -72 - 4) represents a promising compound with diverse potential applications in medicine. Its unique structural features and promising preclinical data make it an exciting candidate for further research and development. As more studies are conducted, it is likely that additional insights into its mechanisms of action and therapeutic potential will emerge, paving the way for new treatments for various diseases.